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Compound of Interest

Compound Name: Methylacifluorfen-d3

Cat. No.: B12412926

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety data and handling procedures for
Methylacifluorfen-d3. The information presented is based on the safety data for its non-
deuterated counterpart, Methylacifluorfen (also known as Acifluorfen-methyl), as the hazardous
properties are not expected to be significantly altered by isotopic labeling.

Chemical Identification and Physical Properties

Methylacifluorfen is a diphenolic ether herbicide.[1] While specific data for the deuterated form
is limited, the properties of Methylacifluorfen provide a reliable basis for safe handling.
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Property

Data

Chemical Name

methyl 5-[2-chloro-4-(trifluoromethyl)phenoxy]-2-
nitrobenzoate[2][3][4]

CAS Number 50594-67-7[5]
Molecular Formula C15H9CIF3NO5
Molecular Weight 375.68 g/mol

Physical Form

Solid-Liquid Mixture, White to off-white solid

Melting Point

52.8-59 °C

Boiling Point

392.3 £ 42.0 °C (Predicted)

Storage Temperature

Refrigerated (0-5 °C) or frozen (-80/-20°C)

Hazard Identification and GHS Classification

Methylacifluorfen is classified as a hazardous substance. The following table summarizes its

GHS classifications based on available data.
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Hazard Class Category Hazard Statement
Acute Toxicity, Oral 3 H301: Toxic if swallowed
o H311: Toxic in contact with
Acute Toxicity, Dermal 3 )
skin
Acute Toxicity, Inhalation 4 H332: Harmful if inhaled
Skin Corrosion/Irritation 2 H315: Causes skin irritation
Serious Eye Damage/Eye ) H319: Causes serious eye
Irritation irritation
) o H317: May cause an allergic
Skin Sensitization 1 _ _
skin reaction
Specific target organ toxicity — 1 H370: Causes damage to
single exposure organs
Aquatic Hazard (Acute) 1 H400: Very toxic to aquatic life
) ) H410: Very toxic to aquatic life
Aquatic Hazard (Chronic) 1

with long lasting effects

Signal Word:Danger

Hazard Pictograms:

GHSO06 (Skull and Crossbones), GHS07 (Exclamation Mark), GHS08 (Health Hazard), GHS09

(Environment)

Toxicological Data

Toxicity Endpoint Value Species
Oral LD50 1370 - 2025 mg/kg Rat
Dermal LD50 > 2000 mg/kg Rabbit
Inhalation LC50 (4-hour) > 6.9 mg/L Rat
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Safe Handling and Experimental Workflow

Proper handling of Methylacifluorfen-d3 is crucial to minimize exposure and ensure a safe
research environment. The following workflow outlines the key steps for safe handling.
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Safe Handling Workflow for Methylacifluorfen-d3

4 Preparation h

Conduct Risk Assessment

Don Personal Protective Equipment (PPE)

- Nitrile gloves
- Safety glasses/goggles
- Lab coat

Ensure Certified Fume Hood is Operational

J

Work inside fume hood

4 dling h

Weigh Compound in Fume Hood

Dissolve in Appropriate Solvent

Perform Experimental Procedures

J

After experiment completion

4 Cleanup and Disposal )

Decontaminate Glassware and Surfaces

Dispose of Waste in Labeled Hazardous Waste Containers

Click to download full resolution via product page
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Caption: A logical workflow for the safe handling of Methylacifluorfen-d3 in a laboratory
setting.

Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is mandatory when handling
Methylacifluorfen-d3.

Mandatory Personal Protective Equipment (PPE)

Researcher

Must Wear }Must Wear Must Wear

Personal Protective Equipment

Y

Eye Protection Hand Protection Body Protection
(Safety Glasses with side shields or Goggles) (Chemical-resistant gloves, e.g., Nitrile) (Lab coat, closed-toe shoes)

Click to download full resolution via product page

Caption: Essential personal protective equipment for handling Methylacifluorfen-d3.

First Aid Measures

In case of exposure, immediate action is critical.
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Exposure Route First Aid Measures

Move the person to fresh air. If breathing is
Inhalation difficult, give oxygen. Seek immediate medical

attention.

Immediately wash the affected area with soap
) and plenty of water for at least 15 minutes.
Skin Contact ) ) )
Remove contaminated clothing. Seek medical

attention if irritation persists.

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the

Eye Contact upper and lower eyelids. Remove contact
lenses if present and easy to do. Seek

immediate medical attention.

Do NOT induce vomiting. Rinse mouth with
) water. Never give anything by mouth to an
Ingestion , . . .
unconscious person. Seek immediate medical

attention.

Storage and Disposal

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from
incompatible substances. Keep refrigerated as recommended.

Disposal: Dispose of waste material in accordance with all applicable federal, state, and local
environmental regulations. Do not allow to enter sewers or waterways.

Fire-Fighting Measures

Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or alcohol-resistant foam.

Specific Hazards: Thermal decomposition may produce toxic fumes of carbon monoxide,
carbon dioxide, nitrogen oxides, hydrogen chloride, and hydrogen fluoride.

Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective
gear.
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Disclaimer: This guide is intended for informational purposes only and is not a substitute for a
formal safety data sheet (SDS). Researchers should always consult the most current SDS for
any chemical before use and adhere to all institutional safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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